Cas no 332054-20-3 (4-(4-chlorophenyl)-2-4-(2-methylphenyl)piperazin-1-ylquinazoline)

• Product Name: 4-(4-chlorophenyl)-2-4-(2-methylphenyl)piperazin-1-ylquinazoline
• CAS No: 332054-20-3
• MF: C₂₅H₂₃ClN₄
• MW: 414.929924249649
• CID: 6175410
• PubChem ID: 4104561
• Update Time: 2025-10-17

4-(4-chlorophenyl)-2-4-(2-methylphenyl)piperazin-1-ylquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-2-4-(2-methylphenyl)piperazin-1-ylquinazoline
• AKOS008135562
• SR-01000420212
• Z445129350
• 4-(4-chlorophenyl)-2-[4-(2-methylphenyl)piperazin-1-yl]quinazoline
• 4-(4-chlorophenyl)-2-(4-(o-tolyl)piperazin-1-yl)quinazoline
• SR-01000420212-1
• F0302-0054
• 332054-20-3

• Inchi： 1S/C25H23ClN4/c1-18-6-2-5-9-23(18)29-14-16-30(17-15-29)25-27-22-8-4-3-7-21(22)24(28-25)19-10-12-20(26)13-11-19/h2-13H,14-17H2,1H3
• InChI Key： CNPGKDORHLTBJA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C2C=CC=CC2=NC(=N1)N1CCN(C2C=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 414.1611244g/mol
• Monoisotopic Mass: 414.1611244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(4-chlorophenyl)-2-4-(2-methylphenyl)piperazin-1-ylquinazoline

4-(4-Chlorophenyl)-2,4-(2-Methylphenyl)piperazin-1-ylquinazoline: A Comprehensive Overview

4-(4-Chlorophenyl)-2,4-(2-methylphenyl)piperazin-1-ylquinazoline (CAS No. 332054-20-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of this compound.

Chemical Structure and Synthesis

The chemical structure of 4-(4-chlorophenyl)-2,4-(2-methylphenyl)piperazin-1-ylquinazoline is characterized by a quinazoline core substituted with a 4-chlorophenyl group and a 2-methylphenylpiperazine moiety. The quinazoline ring system is a bicyclic heterocycle consisting of a benzene ring fused to a pyrimidine ring. The presence of the piperazine moiety introduces additional complexity and potential for interaction with various biological targets.

The synthesis of 4-(4-chlorophenyl)-2,4-(2-methylphenyl)piperazin-1-ylquinazoline typically involves multistep procedures. One common approach is to start with the formation of the quinazoline core through condensation reactions involving anthranilic acid derivatives and appropriate electrophiles. Subsequent functionalization steps are then employed to introduce the 4-chlorophenyl and 2-methylphenylpiperazine substituents. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, often employing transition metal-catalyzed cross-coupling reactions and green chemistry principles.

Biological Activities

4-(4-Chlorophenyl)-2,4-(2-methylphenyl)piperazin-1-ylquinazoline has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the most notable properties is its antitumor activity. Research has shown that this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For instance, studies have demonstrated that it can selectively inhibit the activity of certain kinases, such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are often overexpressed in cancer cells.

In addition to its antitumor effects, 4-(4-Chlorophenyl)-2,4-(2-methylphenyl)piperazin-1-ylquinazoline has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in various diseases, including autoimmune disorders and chronic inflammatory conditions. Preclinical studies have shown that this compound can modulate the expression of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and associated tissue damage.

Potential Therapeutic Applications

The diverse biological activities of 4-(4-Chlorophenyl)-2,4-(2-methylphenyl)piperazin-1-ylquinazoline make it an attractive candidate for further development as a therapeutic agent. In the context of cancer therapy, this compound could be used as a targeted therapy to inhibit tumor growth and metastasis. Its ability to selectively target specific kinases may offer advantages over broad-spectrum chemotherapeutic agents, potentially reducing side effects and improving patient outcomes.

In the realm of inflammatory diseases, 4-(4-Chlorophenyl)-2,4-(2-methylphenyl)piperazin-1-ylquinazoline could be developed as an anti-inflammatory drug to treat conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma. Preclinical studies have shown promising results in animal models of these diseases, suggesting that this compound may have significant therapeutic potential.

Clinical Trials and Future Directions

The clinical development of 4-(4-Chlorophenyl)-2,4-(2-methylphenyl)piperazin-1-ylquinazoline is an ongoing process. Several preclinical studies have provided compelling evidence for its efficacy and safety profile. However, more extensive clinical trials are needed to fully evaluate its therapeutic potential in human patients. Current efforts are focused on optimizing dosing regimens, assessing pharmacokinetics and pharmacodynamics, and identifying biomarkers that can predict response to treatment.

In addition to clinical trials, ongoing research is exploring novel delivery systems to enhance the bioavailability and efficacy of this compound. For example, nanoparticle-based delivery systems have shown promise in improving drug delivery to target tissues while minimizing systemic side effects. These advancements could pave the way for more effective treatments for cancer and inflammatory diseases.

Conclusion

4-(4-Chlorophenyl)-2,4-(2-methylphenyl)piperazin-1-ylquinazoline (CAS No. 332054-20-3) is a promising compound with a wide range of biological activities that make it an attractive candidate for therapeutic development. Its antitumor and anti-inflammatory properties have been well-documented in preclinical studies, providing a strong foundation for further clinical investigation. As research continues to advance our understanding of this compound's mechanisms of action and potential applications, it holds significant promise for improving patient outcomes in various diseases.